N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C13H15N5O2S/c1-9-10(8-15-17(9)2)7-14-13(21)16-11-4-3-5-12(6-11)18(19)20/h3-6,8H,7H2,1-2H3,(H2,14,16,21)
• InChI Key: NNIPJEJPLROHOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C13H15N5O2S
• Molecular Weight: 305.36 g/mol

Description

N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using several methods.

Mechanism of Action

The mechanism of action of N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea is not yet fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis (cell death) in cancer cells. It may also inhibit the growth of cancer cells by disrupting the cell cycle.
Biochemical and Physiological Effects:
N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. This compound has also been shown to induce oxidative stress in cancer cells, leading to cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea in lab experiments is its potential as an anticancer agent. This compound has shown promising results in inhibiting the growth of various cancer cell lines, making it a valuable tool for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea. One area of interest is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of more effective anticancer agents. Additionally, further studies are needed to explore the potential anti-inflammatory properties of this compound. Finally, the development of more water-soluble derivatives of this compound could overcome some of the limitations associated with its use in lab experiments.

Synthesis Methods

The synthesis of N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea has been achieved using various methods. One of the most commonly used methods involves the reaction between 3-nitrobenzyl chloride and N-(1,5-dimethyl-1H-pyrazol-4-yl)methylamine in the presence of sodium hydroxide and thiourea. The reaction proceeds via the formation of an intermediate, which is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N'-(3-nitrophenyl)thiourea has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as an anticancer agent. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent.